GSK2188764
Overview
Description
GSK2188764 is a novel inhibitor of T. brucei IPMK, partially inhibiting rTbIPMK activity.
Scientific Research Applications
Gene Set Enrichment Analysis in Cancer Research
GSK2188764 has been implicated in cancer research, particularly in the context of gene expression analysis. Gene Set Enrichment Analysis (GSEA) is a method for interpreting genome-wide expression profiles, which is crucial in biomedical research including cancer studies. This method is powerful for focusing on gene sets sharing common biological functions or regulations, which may include those influenced by GSK2188764. GSEA has provided insights into various cancer-related datasets, such as leukemia and lung cancer, demonstrating its relevance in understanding the molecular mechanisms of cancer and potential therapeutic targets like GSK2188764 (Subramanian et al., 2005).
Application in Graph Signal Processing
Graph Signal Processing (GSP) research, which involves developing tools for processing data defined on irregular graph domains, may find applications in analyzing biological data related to GSK2188764. The integration of GSP in biological data analysis, including genomic and proteomic data, can lead to more sophisticated methods for interpreting complex biological systems and identifying potential therapeutic targets (Ortega et al., 2017).
Genome Sequence Archive in Biomedical Research
The Genome Sequence Archive (GSA) family plays a significant role in archiving raw sequence data, which is essential for studying the genomic context of drugs like GSK2188764. The GSA provides data storing and sharing services that are invaluable for global research communities, including those investigating the genomic aspects of GSK2188764's mechanism of action (Chen et al., 2021).
properties
CAS RN |
1849587-68-3 |
|---|---|
Product Name |
GSK2188764 |
Molecular Formula |
C17H16Cl2N6O |
Molecular Weight |
391.26 |
IUPAC Name |
(R)-4-(3,5-Dichloro-phenylamino)-2-(pyrrolidin-3-ylamino)-6H-pyrido[4,3-d]pyrimidin-5-one |
InChI |
InChI=1S/C17H16Cl2N6O/c18-9-5-10(19)7-12(6-9)22-15-14-13(2-4-21-16(14)26)24-17(25-15)23-11-1-3-20-8-11/h2,4-7,11,20H,1,3,8H2,(H,21,26)(H2,22,23,24,25)/t11-/m1/s1 |
InChI Key |
VSDJPSOMFBJWMR-LLVKDONJSA-N |
SMILES |
O=C1NC=CC2=NC(N[C@H]3CNCC3)=NC(NC4=CC(Cl)=CC(Cl)=C4)=C21 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
GSK2188764 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-[[ethyl-(4-Fluorophenyl)amino]methyl]-2,3-Dihydro-1~{h}-Cyclopenta[3,4][1,3]thiazolo[1,4-~{a}]pyrimidin-8-One](/img/structure/B607698.png)
![N-[1-[3-(dimethylamino)-1-phenylpropyl]pyrazol-4-yl]-6,6-dimethyl-1,4,5,7-tetrahydroindazole-3-carboxamide](/img/structure/B607701.png)
![2-amino-1-(3-((4-chlorophenyl)amino)-2-(4-fluorophenyl)-8,8-dimethyl-5,6-dihydroimidazo[1,2-a]pyrazin-7(8H)-yl)ethanone](/img/structure/B607702.png)
![N-(5-(4-Acetylpiperazin-1-yl)pyridin-2-yl)-2-(2',3-dimethyl-[2,4'-bipyridin]-5-yl)acetamide](/img/structure/B607707.png)
![2-Ethyl-3-methyl-1-oxo-1,5-dihydropyrido[1,2-a]benzimidazole-4-carbonitrile](/img/structure/B607710.png)
![(3S,5S,8R,9S,10S,13S,14S,17Z)-3-ethynyl-17-hydroxyimino-10,13-dimethyl-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol](/img/structure/B607714.png)